Cas no 2361656-86-0 (N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide)

• Product Name: N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide
• CAS No: 2361656-86-0
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5414560
• PubChem ID: 139017485
• Update Time: 2025-11-05

N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide
• Z3401545397
• 2361656-86-0
• N-[2-(benzyloxy)-3,3-dimethylcyclobutyl]prop-2-enamide
• EN300-26578454
• N-[3,3-Dimethyl-2-(phenylmethoxy)cyclobutyl]-2-propenamide
• N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide

• Inchi： 1S/C16H21NO2/c1-4-14(18)17-13-10-16(2,3)15(13)19-11-12-8-6-5-7-9-12/h4-9,13,15H,1,10-11H2,2-3H3,(H,17,18)
• InChI Key： VLQFEFSXOCPPBA-UHFFFAOYSA-N
• SMILES： C(NC1CC(C)(C)C1OCC1=CC=CC=C1)(=O)C=C

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 411.6±45.0 °C(Predicted)
• pka: 14.06±0.60(Predicted)

Additional information on N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide

Recent Advances in the Study of N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide (CAS: 2361656-86-0)

In recent years, the compound N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide (CAS: 2361656-86-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylprop-2-enamide core and benzyloxy substituent, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to determine its structural and functional characteristics. These efforts have revealed that the compound exhibits high binding affinity to specific protein targets, making it a viable candidate for drug development.

One of the most notable findings is the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokines, suggesting its applicability in treating chronic inflammatory diseases. Additionally, preliminary data indicate that N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide may possess neuroprotective properties, opening new avenues for research in neurodegenerative disorders.

The synthesis and optimization of N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide have also been a focal point of recent investigations. Researchers have developed novel synthetic routes to improve yield and purity, while also exploring derivatives to enhance bioavailability and therapeutic efficacy. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further characterization. Moreover, potential off-target effects and toxicity need to be thoroughly evaluated to ensure safety and efficacy in human applications.

In conclusion, N-2-(benzyloxy)-3,3-dimethylcyclobutylprop-2-enamide (CAS: 2361656-86-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluations will be essential to fully realize its therapeutic potential.